6-(2,4-Dimethoxybenzylidene)-3-(4-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one
6-(2,4-Dimethoxybenzylidene)-3-(4-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one
Brand Name:
Vulcanchem
CAS No.:
340018-12-4
VCID:
VC0361039
InChI:
InChI=1S/C20H17N3O3S/c1-12-4-6-13(7-5-12)18-21-22-20-23(18)19(24)17(27-20)10-14-8-9-15(25-2)11-16(14)26-3/h4-11H,1-3H3/b17-10-
SMILES:
CC1=CC=C(C=C1)C2=NN=C3N2C(=O)C(=CC4=C(C=C(C=C4)OC)OC)S3
Molecular Formula:
C20H17N3O3S
Molecular Weight:
379.4g/mol
6-(2,4-Dimethoxybenzylidene)-3-(4-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one
CAS No.: 340018-12-4
Main Products
VCID: VC0361039
Molecular Formula: C20H17N3O3S
Molecular Weight: 379.4g/mol
CAS No. | 340018-12-4 |
---|---|
Product Name | 6-(2,4-Dimethoxybenzylidene)-3-(4-methylphenyl)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one |
Molecular Formula | C20H17N3O3S |
Molecular Weight | 379.4g/mol |
IUPAC Name | (6Z)-6-[(2,4-dimethoxyphenyl)methylidene]-3-(4-methylphenyl)-[1,3]thiazolo[2,3-c][1,2,4]triazol-5-one |
Standard InChI | InChI=1S/C20H17N3O3S/c1-12-4-6-13(7-5-12)18-21-22-20-23(18)19(24)17(27-20)10-14-8-9-15(25-2)11-16(14)26-3/h4-11H,1-3H3/b17-10- |
Standard InChIKey | BZTZDUOCWDAWBZ-YVLHZVERSA-N |
Isomeric SMILES | CC1=CC=C(C=C1)C2=NN=C3N2C(=O)/C(=C/C4=C(C=C(C=C4)OC)OC)/S3 |
SMILES | CC1=CC=C(C=C1)C2=NN=C3N2C(=O)C(=CC4=C(C=C(C=C4)OC)OC)S3 |
Canonical SMILES | CC1=CC=C(C=C1)C2=NN=C3N2C(=O)C(=CC4=C(C=C(C=C4)OC)OC)S3 |
PubChem Compound | 5289869 |
Last Modified | Nov 11 2021 |
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